Cas no 2227670-97-3 ((3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2227670-97-3
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5783558
• PubChem ID: 165649406
• Update Time: 2025-06-12

(3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1939394
• (3R)-3-hydroxy-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid
• 2227670-97-3
• (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)6-1-2-13-4-5(6)7(14)3-8(15)16/h1-2,4,7,14H,3H2,(H,15,16)/t7-/m1/s1
• InChI Key： UHCXKPMKVBLQJN-SSDOTTSWSA-N
• SMILES： FC(C1C=CN=CC=1[C@@H](CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid

Introduction to (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic Acid (CAS No. 2227670-97-3)

(3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid, identified by its CAS number 2227670-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a trifluoromethyl group and a chiral center at the 3-position of the pyridine ring imparts distinct reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

The molecular structure of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid consists of a pyridine core substituted with a trifluoromethyl group at the 4-position and a hydroxyl group at the 3-position, linked to a propanoic acid moiety. This configuration results in a molecule with potential interactions with various biological targets, including enzymes and receptors. The chiral center at the 3-position further enhances its complexity, allowing for stereoselective synthesis and modification, which is crucial in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds with pyridine derivatives due to their broad spectrum of biological activities. The trifluoromethyl group, in particular, is known to enhance metabolic stability, lipophilicity, and binding affinity, making it a preferred substituent in drug design. The hydroxyl group provides opportunities for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

One of the most compelling aspects of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid is its potential as a building block for the development of new therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to interact with biological targets suggests that it could be modified to produce drugs with improved efficacy and reduced side effects.

The synthesis of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it more feasible to produce this compound in high yields and purity. Chiral resolution techniques, such as enzymatic resolution or diastereomeric salt formation, are commonly employed to isolate the desired enantiomer. These methods ensure that the final product possesses the correct stereochemical configuration, which is critical for its biological activity.

The pharmacological properties of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid have been investigated in several preclinical studies. These studies have revealed promising results regarding its potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, preliminary data suggest that derivatives of this compound may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

In addition to its anti-inflammatory potential, (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid has shown promise in anticancer research. The unique structural features of this compound allow it to interact with cancer-related enzymes and pathways, potentially leading to the development of new chemotherapeutic agents. Preclinical studies have demonstrated that certain derivatives can induce apoptosis in cancer cells while sparing healthy cells, highlighting their therapeutic potential.

The antimicrobial activity of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid has also been explored. Researchers have found that modifications to this scaffold can lead to compounds with potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum activity makes it an attractive candidate for developing novel antibiotics to combat antibiotic-resistant strains.

The development of new drugs often involves extensive optimization of lead compounds to improve their pharmacokinetic properties. In the case of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid, researchers are focusing on enhancing its solubility, bioavailability, and metabolic stability. Strategies such as prodrug design and covalent modifications are being explored to achieve these goals.

The role of computational chemistry in drug discovery has become increasingly important in recent years. Molecular modeling techniques are being used to predict the binding affinity and interactions of (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid with biological targets. These simulations help guide the design of new derivatives with improved properties, reducing the need for extensive experimental screening.

The future prospects for (3R)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylopropanoic acid are promising as more research is conducted into its potential applications. As our understanding of biological pathways continues to grow, so does the potential for this compound to be developed into new therapeutic agents. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality.

In conclusion, (CAS No. 2227670 - 97 - 33(R)-hydroxy - 34(trifluoromethyl)pyridin - 33 - ylpropanoic acid) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad spectrum of biological activities. Its potential as a lead compound for drug development underscores the importance of continued research into pyridine derivatives.